N-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[2-(dimethylamino)-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C22H29N3O3/c1-24(2)19(15-6-8-18-16(12-15)10-11-25(18)3)14-23-22(26)17-7-9-20(27-4)21(13-17)28-5/h6-9,12-13,19H,10-11,14H2,1-5H3,(H,23,26)
• InChI Key: JYLKDNJHXPSCNC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)C3=CC(=C(C=C3)OC)OC)N(C)C
• Molecular Formula: C22H29N3O3
• Molecular Weight: 383.5 g/mol
• CAS No.: 922136-81-0

Description

N-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C22H29N3O3 and its molecular weight is 383.492. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Activity

Researchers have synthesized a variety of compounds with structural elements similar to N-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-3,4-dimethoxybenzamide, focusing on their potential antitumor activity. For instance, amino-substituted dibenz[de,h]isoquinoline-1,3-diones, which share a complex molecular architecture with the specified compound, were evaluated for antitumor activity. These studies reveal a strong dependence of antitumor potency on the position of substitution, with certain derivatives showing significantly higher potency and lower cardiotoxicity relative to cytotoxicity. This research highlights the critical role of molecular structure in determining the therapeutic potential of complex organic molecules (Sami et al., 1995).

Neurokinin-1 Receptor Antagonism

Another area of research focuses on compounds designed for neurokinin-1 receptor antagonism, which is relevant for understanding the broader implications of chemical structures like this compound. One study described the synthesis of a high-affinity, orally active neurokinin-1 receptor antagonist with potential applications in treating emesis and depression. The compound's water solubility and long duration of action underscore the importance of molecular design in developing effective therapeutic agents (Harrison et al., 2001).

Gastrointestinal Prokinetic Activity

The synthesis and evaluation of N-[[dialkylamino)ethoxy]benzyl]benzamide derivatives derived from metoclopramide highlight the exploration of gastrointestinal prokinetic and antiemetic activities in compounds with structural similarities to the one . These studies aim to identify new agents with balanced activities for potential clinical use, underscoring the exploration of chemical derivatives for improved therapeutic outcomes (Sakaguchi et al., 1992).